Cas no 504414-06-6 (4-Fluoro-2-hydroxy-5-methylbenzaldehyde)

• Product Name: 4-Fluoro-2-hydroxy-5-methylbenzaldehyde
• CAS No: 504414-06-6
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 839203
• PubChem ID: 45083103
• Update Time: 2025-10-28

4-Fluoro-2-hydroxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxy-5-methylbenzaldehyde
• Benzaldehyde, 4-fluoro-2-hydroxy-5-methyl-(9CI)
• 4-Fluoro-2-hydroxy-5-methyl-benzaldehyde
• EN300-1276400
• Z1216844711
• DTXSID90665389
• CS-0438393
• 504414-06-6
• AKOS016010812
• SCHEMBL5296637
• DB-023262

• MDL： MFCD18824465
• Inchi： 1S/C8H7FO2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-4,11H,1H3
• InChI Key： OFKAHFDRPJPNOH-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)C=C1C)O

Computed Properties

• Exact Mass: 154.04301
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 226 ºC
• Flash Point: 91 ºC
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Fluoro-2-hydroxy-5-methylbenzaldehyde

Comprehensive Overview of 4-Fluoro-2-hydroxy-5-methylbenzaldehyde (CAS No. 504414-06-6)

4-Fluoro-2-hydroxy-5-methylbenzaldehyde (CAS No. 504414-06-6) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. This compound, characterized by its fluoro and hydroxy functional groups, has garnered attention due to its unique reactivity and potential in synthesizing bioactive molecules. Researchers and industries frequently search for "4-Fluoro-2-hydroxy-5-methylbenzaldehyde synthesis" or "CAS 504414-06-6 suppliers," reflecting its growing demand in organic chemistry and material science.

The molecular structure of 4-Fluoro-2-hydroxy-5-methylbenzaldehyde features a benzene ring substituted with a fluoro group at the 4-position, a hydroxy group at the 2-position, and a methyl group at the 5-position, along with an aldehyde moiety. This arrangement enables diverse chemical transformations, making it a valuable building block for drug discovery and flavors & fragrances. Recent trends show increased interest in "green synthesis of fluorinated aldehydes" and "sustainable production of 4-Fluoro-2-hydroxy-5-methylbenzaldehyde," aligning with global sustainability goals.

In pharmaceutical research, 504414-06-6 serves as a precursor for antimicrobial agents and anti-inflammatory compounds. Its fluorine atom enhances metabolic stability, a key feature explored in queries like "role of fluorine in drug design." Additionally, the compound's aldehyde group facilitates condensation reactions, often discussed in forums about "Schiff base formation using aromatic aldehydes." These attributes underscore its versatility in medicinal chemistry.

From an industrial perspective, 4-Fluoro-2-hydroxy-5-methylbenzaldehyde is utilized in high-performance polymers and liquid crystals. Its thermal stability and electronic properties are frequently compared to similar compounds in searches such as "comparison of fluorinated vs. non-fluorinated benzaldehydes." Manufacturers also emphasize "purity standards for CAS 504414-06-6" to meet regulatory requirements, reflecting its critical role in quality-sensitive applications.

Environmental and safety considerations are paramount when handling 4-Fluoro-2-hydroxy-5-methylbenzaldehyde. While not classified as hazardous, proper storage conditions (e.g., "storage guidelines for fluorinated aldehydes") are widely discussed. The compound's biodegradability and eco-friendly disposal methods are emerging topics, coinciding with the rise of "green chemistry in aromatic aldehyde production."

Analytical techniques for characterizing 504414-06-6, such as HPLC, GC-MS, and NMR spectroscopy, are frequently searched by quality control professionals. Method optimization queries like "HPLC analysis of 4-Fluoro-2-hydroxy-5-methylbenzaldehyde" highlight the need for precise quantification in industrial settings. Recent advancements in spectroscopic fingerprinting have further streamlined its identification.

Market trends indicate rising demand for 4-Fluoro-2-hydroxy-5-methylbenzaldehyde in Asia-Pacific regions, driven by pharmaceutical outsourcing. Keywords such as "CAS 504414-06-6 market forecast" and "supply chain dynamics for fluorinated benzaldehydes" reflect this economic interest. Innovations in continuous flow chemistry for its synthesis are also gaining traction, addressing scalability challenges.

In conclusion, 4-Fluoro-2-hydroxy-5-methylbenzaldehyde (CAS No. 504414-06-6) represents a multifaceted compound with expanding applications. Its integration into cutting-edge research and industrial processes ensures continued relevance, as evidenced by trending searches on "emerging uses of fluorinated aromatic aldehydes." Future developments may focus on catalytic synthesis routes and novel derivatives, solidifying its position in modern chemistry.